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Compound of Interest

Compound Name: Akton

Cat. No.: B1233760

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aquatic toxicity of Akton, an
organophosphate insecticide. The active ingredient in Akton is O-(2-Chloro-1-(2,5-
dichlorophenyl)vinyl) O,O-diethyl phosphorothioate, commonly known as chlorfenvinphos (CAS
No. 1757-18-2). This document summarizes key quantitative toxicity data, details the
experimental methodologies employed in these studies, and presents a visual representation of
a standard aquatic toxicity testing workflow.

Quantitative Aquatic Ecotoxicity Data

The following tables present a summary of the acute and chronic toxicity of chlorfenvinphos to
various aquatic organisms. These values are critical for assessing the environmental risk posed
by this compound.
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. Duration Endpoint  Value Unit
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Crustacean 21 days NOEC 0.1 pg/L [1]
magna

Oncorhync
hus mykiss )

) Fish 96 hours LC50 19.5 Mo/l [2]
(Rainbow

Trout)

Lepomis
macrochiru  Fish 96 hours LC50 1.1 Mg/l [2]
s (Bluegill)

Simocepha
lus Crustacean 48 hours EC50 4.1 pg/L [2]
serrulatus

Unspecifie

4 Insect - LC50 15 po/L [2]

Unspecifie

q Mollusc - LC50 3082 pa/L [2]

Table 1: Chronic and Acute Aquatic Toxicity of Chlorfenvinphos. NOEC (No Observed Effect
Concentration) represents the concentration at which no adverse effects are observed. LC50
(Lethal Concentration 50) is the concentration that is lethal to 50% of the test population. EC50
(Effective Concentration 50) is the concentration that causes a defined effect in 50% of the test
population (e.g., immobilization for invertebrates).

Experimental Protocols

The data presented in this guide are derived from standardized ecotoxicological studies. While
specific details may vary between individual experiments, the general methodologies adhere to
internationally recognized guidelines.

Acute Toxicity Testing in Fish (e.g., 96-hour LC50)
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This test is designed to determine the concentration of a substance that is lethal to 50% of a
population of fish over a 96-hour period.

Test Organism: Juvenile fish of a standard species, such as Rainbow Trout (Oncorhynchus
mykiss) or Bluegill (Lepomis macrochirus), are used. The fish are typically in their early life
stages and are acclimated to laboratory conditions before the test.

Exposure System: A static, semi-static, or flow-through system can be used. In a static test,
the test solution is not renewed during the exposure period. In a semi-static test, the solution
is renewed at regular intervals. A flow-through system ensures a constant concentration of
the test substance.

Test Conditions: Key water quality parameters such as temperature, pH, dissolved oxygen,
and water hardness are maintained within a narrow range appropriate for the test species.

Procedure: A range of concentrations of the test substance and a control (without the test
substance) are prepared. A specific number of fish are randomly assigned to each
concentration and the control. Observations of mortality and any sublethal effects are
recorded at regular intervals (e.g., 24, 48, 72, and 96 hours).

Data Analysis: The LC50 value and its 95% confidence limits are calculated using statistical
methods such as probit analysis.

Chronic Toxicity Testing in Invertebrates (e.g., 21-day
Daphnia magna Reproduction Test)

This test evaluates the long-term effects of a substance on the survival and reproduction of the
freshwater invertebrate Daphnia magna.

o Test Organism: Young female Daphnia magna (<24 hours old) are used at the start of the
test.

o Exposure System: A semi-static renewal system is typically employed, where the test
solutions are renewed every 24 or 48 hours to maintain the test concentrations and water
quality.
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o Test Conditions: As with fish toxicity tests, water quality parameters are strictly controlled.
The daphnids are fed a controlled diet of algae throughout the test.

e Procedure: Daphnids are individually exposed to a range of concentrations of the test
substance and a control. The survival of the parent daphnids and the number of offspring
produced are recorded daily. The test continues for 21 days.

o Data Analysis: The primary endpoint is the No Observed Effect Concentration (NOEC) for
reproduction, which is the highest tested concentration that does not cause a statistically
significant reduction in the number of offspring compared to the control. The Lowest
Observed Effect Concentration (LOEC) is also determined.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for conducting an acute aquatic
toxicity test, from preparation to data analysis.
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Caption: Generalized workflow for an acute aquatic toxicity test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1233760#aquatic-toxicity-of-akton]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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